Cas no 183306-30-1 (N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 183306-30-1
• MF: C₁₀H₈BrN₃OS
• MW: 298.159019470215
• CID: 2154404
• Update Time: 2025-05-21

N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-4-methyl-1,2,3-thiadiazol-5-carboxamide
• N-(4-bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide
• STK518176
• N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C10H8BrN3OS/c1-6-9(16-14-13-6)10(15)12-8-4-2-7(11)3-5-8/h2-5H,1H3,(H,12,15)
• InChI Key： PWWDMJNYWVVFDC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(C1=C(C)N=NS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Topological Polar Surface Area: 83.1

Additional information on N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

Comprehensive Overview of N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 183306-30-1)

N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 183306-30-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiadiazole core and bromophenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential biological activities, making it a subject of ongoing scientific exploration.

The structural features of N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide include a 1,2,3-thiadiazole ring, which is known for its electron-rich nature and ability to participate in diverse chemical reactions. The presence of a 4-bromophenyl group enhances its reactivity, enabling its use in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These attributes make it a valuable building block for designing pharmaceutical candidates and agrochemical agents. Recent studies highlight its potential in modulating enzyme activity or serving as a scaffold for drug discovery projects.

In the context of current research trends, N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide aligns with the growing demand for heterocyclic compounds in drug development. Heterocycles like thiadiazoles are pivotal in addressing challenges such as antimicrobial resistance and cancer therapeutics. Users often inquire about its solubility, stability, and handling precautions, reflecting the compound's practical relevance. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and confirm its structural integrity.

From an industrial perspective, CAS No. 183306-30-1 is often discussed in forums focusing on custom synthesis and scale-up processes. Optimizing its production involves considerations like yield improvement and cost-effective methodologies. Environmental and regulatory aspects also play a role, with users seeking information on green chemistry approaches to minimize waste during synthesis. The compound's compatibility with microwave-assisted reactions or flow chemistry techniques further underscores its adaptability to modern laboratory practices.

Beyond its synthetic utility, N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been explored for its structure-activity relationships (SAR) in biological systems. For instance, derivatives of this compound have shown promise in kinase inhibition or as ligands for biological targets. Such findings resonate with the broader scientific community's interest in targeted therapies and precision medicine. FAQs around its toxicity profile and biodegradability are common, reflecting the need for comprehensive safety data.

In summary, N-(4-Bromophenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 183306-30-1) represents a multifaceted compound with applications spanning organic synthesis, medicinal chemistry, and material science. Its relevance to contemporary research themes—such as sustainable chemistry and bioactive molecule design—ensures its continued prominence in scientific literature. For researchers seeking detailed protocols or commercial suppliers, platforms like Reaxys and SciFinder offer extensive databases to facilitate further inquiry.